Cas no 2227902-76-1 (rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid
• CAS No: 2227902-76-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5992536
• PubChem ID: 132398560
• Update Time: 2025-05-19

rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]cyclopropanecarboxylic acid
• rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid
• 2227902-76-1
• rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropane-1-carboxylic acid
• EN300-1267127

• Inchi： 1S/C19H17NO4/c21-18(22)15-9-17(15)20-19(23)24-10-16-13-7-3-1-5-11(13)12-6-2-4-8-14(12)16/h1-8,15-17H,9-10H2,(H,20,23)(H,21,22)/t15-,17+/m1/s1
• InChI Key： GRTVPWQJYYODMM-WBVHZDCISA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H]1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.9±39.0 °C(Predicted)
• pka: 4.72±0.20(Predicted)

Additional information on rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic Acid (CAS No. 2227902-76-1)

Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid, with the CAS number 2227902-76-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which are widely employed in the synthesis of peptidomimetics and other biologically active entities.

The structural motif of Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid is particularly intriguing due to the presence of a chiral center at the cyclopropane ring, which imparts stereoselectivity to its derivatives. This feature is highly valued in drug design, as enantiomerically pure compounds often exhibit enhanced pharmacological properties compared to their racemic counterparts. The Fmoc group, on the other hand, serves as an orthogonal protecting group for amino acids in peptide synthesis, allowing for selective deprotection under mild acidic conditions.

In recent years, there has been a surge in research focused on the development of novel peptidomimetics that mimic the bioactivity of natural peptides while overcoming their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclopropane ring is a key structural element in many peptidomimetics due to its ability to introduce conformational constraints and improve metabolic stability. For instance, studies have shown that incorporating a cyclopropane moiety into peptide analogs can enhance their binding affinity and selectivity towards target proteins.

The fluorenylmethoxycarbonyl (Fmoc) group in Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid not only provides stability during synthetic procedures but also allows for easy removal upon completion of peptide assembly. This makes it an ideal building block for constructing complex peptidomimetics using solid-phase peptide synthesis (SPPS). The Fmoc group is particularly useful in multi-step syntheses where orthogonal protection strategies are required.

Recent advancements in computational chemistry have further enhanced the design and optimization of such compounds. Molecular modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have been instrumental in predicting the binding modes and interactions of these peptidomimetics with biological targets. For example, computational studies have revealed that the cyclopropane ring in Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid can effectively occupy specific pockets within protein active sites, thereby modulating enzyme activity.

In addition to its applications in peptidomimetic design, Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid has also been explored as a potential intermediate in the synthesis of other bioactive molecules. Its unique structural features make it a versatile scaffold for drug discovery efforts targeting various therapeutic areas. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of proteases involved in inflammatory pathways.

The synthesis of Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include asymmetric hydrogenation to establish the stereochemistry at the cyclopropane ring and Fmoc protection-deprotection cycles during peptide assembly. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for these complex molecules.

The pharmacological potential of Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid has been further explored through structure-based drug design. By leveraging high-resolution crystal structures of protein targets, researchers can rationally modify the compound's structure to improve its binding affinity and selectivity. This approach has led to the discovery of novel lead compounds with significant therapeutic implications.

Future research directions may focus on exploring alternative synthetic methodologies that reduce reliance on traditional protecting groups like Fmoc. For instance, there is growing interest in using enzymatic or metal-catalyzed reactions to achieve selective functionalization of complex molecules. Such innovations could streamline synthetic processes and enhance scalability for industrial applications.

In conclusion, Rac-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropane-1-carboxylic acid (CAS No. 2227902-76-1) represents a promising compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an valuable tool for designing novel peptidomimetics and exploring new therapeutic strategies. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this are poised to play a pivotal role in next-generation drug development efforts.